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Compound of Interest

Compound Name: Anthracene-1-sulfonic Acid

Cat. No.: B076855

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of Anthracene-1-sulfonic Acid, including detailed personal protective equipment
(PPE) protocols, operational procedures, and disposal plans.

Anthracene-1-sulfonic acid is an aromatic sulfonic acid. While specific toxicological data for
this compound is limited, its hazardous properties can be inferred from the characteristics of
both the sulfonic acid group and the anthracene moiety. Sulfonic acids are typically strong
acids that can be corrosive and cause severe skin and eye irritation.[1] Anthracene is a
polycyclic aromatic hydrocarbon that is known to be a skin and respiratory irritant and is
considered a potential carcinogen and an environmental hazard. Therefore, handling
Anthracene-1-sulfonic acid requires stringent safety measures.

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the required PPE for handling Anthracene-1-sulfonic Acid.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles with a

face shield.

Protects against splashes of
the acidic and potentially

irritating compound.

Skin Protection

- Gloves: Nitrile or Butyl rubber
gloves (minimum 11 mil
thickness). Double-gloving is
recommended. - Lab Coat:
Chemical-resistant lab coat. -
Apron: Rubber or neoprene
apron. - Footwear: Closed-toe

shoes.

Prevents skin contact with the
corrosive and potentially
sensitizing chemical. Nitrile
and butyl rubber offer good

resistance to acids.

Respiratory Protection

A NIOSH-approved respirator
with organic vapor and acid

gas cartridges.

Required when handling the
powder outside of a certified
chemical fume hood to prevent
inhalation of dust particles and

potential vapors.

Operational and Disposal Plans: A Step-by-Step

Guide

Adherence to standardized procedures is critical for minimizing risk. The following sections

provide step-by-step guidance for the safe handling and disposal of Anthracene-1-sulfonic

Acid.

Engineering Controls and Preparation

» Ventilation: All handling of Anthracene-1-sulfonic acid, especially of the solid powder, must

be conducted in a certified chemical fume hood to minimize inhalation exposure.

o Eyewash and Safety Shower: Ensure that a functional eyewash station and safety shower

are readily accessible in the immediate work area.

» Spill Kit: A spill kit containing an absorbent material suitable for acids (e.g., sodium

bicarbonate or a commercial acid neutralizer), and appropriate PPE should be available.
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Safe Handling Protocol

e Donning PPE: Before handling the chemical, put on all required PPE as detailed in the table
above.

o Weighing and Transfer: When weighing the solid, use a spatula and handle it gently to avoid
creating dust. Conduct all transfers within the fume hood.

o Solution Preparation: When preparing solutions, always add the acid to the solvent slowly.
Be aware that dissolving sulfonic acids can be exothermic.

o Post-Handling: After handling, decontaminate the work area. Remove PPE in the correct
order to avoid cross-contamination, and wash hands thoroughly with soap and water.

Emergency Procedures

Exposure Type Immediate Action

Immediately flush the affected area with copious
. amounts of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact i ) ) ) )

eyelids occasionally. Seek immediate medical

attention.

) Move the person to fresh air. If breathing is
Inhalation o _ _ _
difficult, provide oxygen. Seek medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the area. Wearing appropriate PPE,

cover the spill with an acid neutralizer. Once
Spill neutralized, absorb the material with an inert

absorbent and place it in a sealed container for

disposal.
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Waste Disposal Plan

All waste containing Anthracene-1-sulfonic acid must be treated as hazardous waste.

o Segregation: Collect all solid and liquid waste containing Anthracene-1-sulfonic acid in
separate, clearly labeled, and sealed containers.

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name, and the associated hazards (Corrosive, Irritant, Environmental Hazard).

» Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office, following all local, state, and federal regulations. Do not dispose of it

down the drain.[2]

Quantitative Data Summary

The following table summarizes the available quantitative data for Anthracene-1-sulfonic
Acid.

Property Value Source
CAS Number 15100-52-4 [31[4]
Molecular Formula C14H1003S [3]
Molecular Weight 258.29 g/mol [3114]
Physical State Solid Inferred
Health: 3, Flammaubility: 1, Estimated based on sulfuric

NFPA 704 Rating (Estimated) = )
Instability: 1 acid and anthracene

Note: The NFPA 704 rating is an estimation based on the known hazards of the sulfonic acid
functional group and the anthracene backbone, as a specific rating for this compound is not
readily available.[5]

Visual Workflow for Safe Handling and Emergency
Response
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The following diagram illustrates the logical flow of actions for safely handling Anthracene-1-
sulfonic Acid and the appropriate emergency response in case of an incident.

Safe Handling and Emergency Response Workflow for Anthracene-1-sulfonic Acid

Preparation

Verify Fume Hood Certification

Check Eyewash and Safety Shower

Locate Spill Kit

Handling‘IVDrotocol

Don Appropriate PPE

Conduct Work in Fume Hood

Emergency Response

Clean Work Area and Doff PPE

No Yes (Skin) Yes (Eye) Yes (Inhalation) Yes (Spill)
I
Y
Skin Contact: Eye Contact: Inhalation: Spill:
Wash Hands Thoroughly Flush with water for 15 min. Flush with water for 15 min. Move to fresh air. Evacuate and notify EHS.
Seek medical attention. Seek immediate medical attention. Seek medical attention. Use spill kit to contain and neutralize.
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Caption: Workflow for handling Anthracene-1-sulfonic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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